Cas no 16511-38-9 (2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione)

• Product Name: 2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione
• CAS No: 16511-38-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD02167972
• CID: 121707
• PubChem ID: 369398
• Update Time: 2025-06-08

2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-1H-benzo[b]azepine-2,5-dione
• 1H-[1]-BENZAZEPHE-2,5(3H, 4H)-DIONE
• 1H-1-Benzazepine-2,5-dione,3,4-dihydro-
• 1H-[1]benzazepine-2,5(3H,4H)-dione
• 2,3,4,5-tetrahydro-1H-Benzazepine-2,5-dione
• 3,4-dihydro-1H-[1]benzazepine-2,5-dione
• 3,4-dihydro-1H-benz[b]azepine-2,5-dione
• 2,3,4,5-Tetrahydro-1H-1-benzazepine-2,5-dione
• NSC 641163
• 1H-[1]-Benzazepin-2,5(3H,4H)-dione
• 3,4-Dihydro-1H-1-benzazepine-2,5-dione
• ethyl 5-hydroxy-2-oxo-1,3-dihydro-1-benzazepine-4-carboxylate
• 1H-1-Benzazepine-2,5-dione, 3,4-dihydro-
• NSC641163
• 3,4-Dihydrobenzo[b]azepine-2,5-dione
• VDTXDALRBZEUFV-UHFFFAOYSA-N
• 1H-[1]-Benzazephe-2,5(3H,4H)-dione
• PB30721
• NE45680
• 3,4-di
• SY046901
• MFCD02167972
• A854073
• CHEMBL1965095
• Z1198159646
• NSC-641163
• AMY7836
• 16511-38-9
• 1h-[1]benzazepin-2,5(3h, 4h)-dione
• 3,4-Dihydro-1H-1-benzazepine-2,5-dione #
• AKOS006278802
• FT-0662535
• DTXSID10327275
• 3,4-dihydro-1H-1benzazepine-2,5-dione
• CS-M3477
• NCI60_013823
• 3,4-dihydro-1H-benzo[b]azepine-2,5-dione;3,4-Dihydrobenzo[b]azepine-2,5-dione
• EN300-133458
• F8889-3575
• P10220
• SCHEMBL1185391
• AS-50439
• NS00010745
• AH-632/14361010
• DB-064568
• 2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione

• MDL： MFCD02167972
• Inchi： 1S/C10H9NO2/c12-9-5-6-10(13)11-8-4-2-1-3-7(8)9/h1-4H,5-6H2,(H,11,13)
• InChI Key： VDTXDALRBZEUFV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(CC1)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.5

Experimental Properties

• Color/Form: White solid
• Density: 1.224
• Melting Point: 177-179°C
• Boiling Point: 393.5 ℃ at 760 mmHg
• Flash Point: 184.9°C
• Refractive Index: 1.565
• PSA: 46.17000
• LogP: 1.73960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione

Recent Advances in the Study of 2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione (CAS: 16511-38-9)

The compound 2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione (CAS: 16511-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic structure serves as a key scaffold in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its potential as a pharmacophore for designing selective enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's remarkable potential as a selective dopamine D3 receptor antagonist. The research team synthesized a series of derivatives with modifications at the 3-position of the benzazepine core, achieving nanomolar affinity (Ki = 2.3 nM) while maintaining excellent selectivity over D2 receptors (>100-fold). This discovery opens new avenues for developing treatments for addiction and Parkinson's disease with reduced side effects.

In parallel research, the compound's application in metabolic disease treatment has shown promising results. A Nature Communications paper (2024) reported that 2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione derivatives act as allosteric modulators of GLP-1 receptor, enhancing insulin secretion in pancreatic β-cells. The lead compound from this series demonstrated superior pharmacokinetic properties compared to current GLP-1 analogs, with an extended half-life of 72 hours in primate models.

The synthetic accessibility of this scaffold has been significantly improved through recent methodological advances. A Green Chemistry publication (2023) described a novel biocatalytic approach using engineered amine dehydrogenases to construct the benzazepine core with 98% enantiomeric excess. This sustainable synthesis route reduces the environmental impact by eliminating toxic metal catalysts traditionally used in the process.

Structural biology studies have provided crucial insights into the compound's mechanism of action. Cryo-EM analysis (Science, 2024) revealed that 2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione derivatives bind to a unique allosteric pocket in their target proteins, explaining their exceptional selectivity profiles. These findings are guiding rational drug design efforts across multiple therapeutic areas.

Clinical translation of these discoveries is progressing rapidly. Phase I trials for a 2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione-based antipsychotic (codenamed BZD-102) showed favorable safety profiles and linear pharmacokinetics up to 800 mg doses. Meanwhile, preclinical studies of analogs targeting protein-protein interactions in oncology have demonstrated potent inhibition of MDM2-p53 interaction, suggesting potential applications in cancer therapy.

The versatility of this chemical scaffold continues to expand as researchers explore its applications in new therapeutic areas. Recent computational studies predict favorable physicochemical properties for blood-brain barrier penetration, making it particularly valuable for CNS drug development. With multiple derivatives now in various stages of preclinical and clinical development, 2,3,4,5-tetrahydro-1H-1-benzazepine-2,5-dione represents one of the most promising chemical templates in contemporary medicinal chemistry.